Cas no 620547-97-9 (tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

Tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate is a synthetic intermediate with potential applications in pharmaceutical and organic chemistry research. Its structure features a benzofuran core substituted with a 3-fluorophenyl group and an acetoxy tert-butyl ester, offering versatility for further functionalization. The presence of the fluorophenyl moiety enhances electronic properties, while the tert-butyl ester group provides stability and ease of handling. This compound is particularly valuable in the development of bioactive molecules due to its rigid, conjugated framework, which may influence binding interactions. Its well-defined stereochemistry (Z-configuration) ensures reproducibility in synthetic pathways, making it a reliable building block for targeted synthesis.
tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate structure
620547-97-9 structure
Product Name:tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
CAS No:620547-97-9
MF:C21H19FO5
MW:370.370970010757
CID:5417337
Update Time:2025-05-26

tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

    • (Z)-tert-butyl 2-((2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
    • tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
    • Inchi: 1S/C21H19FO5/c1-21(2,3)27-19(23)12-25-15-7-8-16-17(11-15)26-18(20(16)24)10-13-5-4-6-14(22)9-13/h4-11H,12H2,1-3H3
    • InChI Key: XNOVHMJYISVBBK-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)COC1C=C2OC(=CC3=CC=CC(F)=C3)C(=O)C2=CC=1

tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Pricemore >>

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Additional information on tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620547-97-9): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620547-97-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzofurans and features a unique structural arrangement that includes a fluorinated phenyl group and a tert-butyl ester moiety. These structural elements contribute to its distinctive chemical and biological properties, making it a subject of extensive research.

The benzofuran scaffold is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the fluorinated phenyl group in the structure of tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate enhances its lipophilicity and metabolic stability, which are crucial factors in drug design. The tert-butyl ester moiety further contributes to the compound's stability and solubility, making it an attractive candidate for pharmaceutical development.

Recent studies have explored the potential of tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anti-cancer agent. Preclinical studies have demonstrated that tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable property for an anti-cancer drug.

In the realm of neuroprotection, this compound has been investigated for its ability to protect neurons from oxidative stress and neurotoxicity. Studies have shown that it can reduce the levels of reactive oxygen species (ROS) and prevent neuronal cell death induced by various neurotoxic agents. This suggests that tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate have also been studied extensively. Its high lipophilicity allows for good membrane permeability, which is essential for effective drug delivery to target tissues. The compound has been shown to have favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in clinical settings.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and to optimize its pharmacological properties. Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide its development as a novel therapeutic agent.

In conclusion, tert-butyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620547-97-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.

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